7-Chlorothieno[3,2-b]pyridine-6-carbonitrile
Overview
Description
7-Chlorothieno[3,2-b]pyridine-6-carbonitrile is a pyridine derivative and a pharmaceutical intermediate compound . It has a molecular weight of 194.64 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthesis of this compound involves the use of POCl3 and thieno[3,2-b]pyridin-7-ol . The reaction mixture is heated at 60°C for 1 hour and at 100°C for an additional hour .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H3ClN2S . The InChI code for this compound is 1S/C8H3ClN2S/c9-7-5(3-10)4-11-6-1-2-12-8(6)7/h1-2,4H .Chemical Reactions Analysis
As a pharmaceutical intermediate, this compound can be used in the preparation of piperidines and deuterated thiophene pyridine compounds . It can also be used in the synthesis of compounds with anticancer activity .Physical and Chemical Properties Analysis
This compound is a solid compound . Its empirical formula is C8H3ClN2S and it has a molecular weight of 194.64 .Scientific Research Applications
Synthesis and Kinase Inhibitory Activity
One of the primary applications of 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile derivatives is in the synthesis of compounds with Src kinase inhibitory activity. Boschelli et al. (2005) reported the structure-activity relationships for thieno[3,2-b]pyridine-6-carbonitriles, showing that specific substitutions on the phenyl and phenylamino groups can retain or enhance the inhibition of Src kinase, a crucial target in cancer therapy. One of the analogues exhibited in vivo activity comparable to SKI-606, a clinical trial candidate, underscoring the potential of these compounds in therapeutic applications (Boschelli et al., 2005).
Optical and Junction Characteristics
Further applications extend to the investigation of the optical and junction characteristics of pyridine derivatives. Zedan et al. (2020) explored the thermal, structural, optical, and diode characteristics of two pyridine derivatives, revealing their monoclinic polycrystalline nature and potential use in photosensor devices based on their optical energy gaps and device performance (Zedan et al., 2020).
Molecular Docking and Biological Activity
Another significant application involves molecular docking and biological activity screening. Flefel et al. (2018) synthesized novel pyridine and fused pyridine derivatives, which were then subjected to in silico molecular docking screenings towards GlcN-6-P synthase, a target protein. The results revealed moderate to good binding energies, indicating potential antimicrobial and antioxidant activities of these compounds (Flefel et al., 2018).
Inhibition of Src Kinase Activity
Additionally, 7-[(2,4-dichloro-5-methoxyphenyl)amino]-2-heteroaryl-thieno[3,2-b]pyridine-6-carbonitriles have been identified as inhibitors of Src kinase activity, with specific heteroaryl groups at C-2 enhancing this activity. These findings suggest the potential for developing targeted therapies for diseases involving Src kinase (Boschelli et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
7-chlorothieno[3,2-b]pyridine-6-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClN2S/c9-7-5(3-10)4-11-6-1-2-12-8(6)7/h1-2,4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQNQDMVDUXLEQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C(C(=CN=C21)C#N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10473504 | |
Record name | 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10473504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
700844-09-3 | |
Record name | 7-Chlorothieno[3,2-b]pyridine-6-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10473504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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